The Synthesis of Murexide: A Historical and Technical Guide
The Synthesis of Murexide: A Historical and Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide explores the rich history and detailed synthetic methodologies of murexide, a compound of significant historical importance in the development of synthetic dyes. From its early discovery to the elucidation of its chemical structure and various synthesis routes, this document provides a comprehensive overview for researchers and professionals in the chemical and pharmaceutical sciences.
A Journey Through Time: The History of Murexide
The story of murexide is intrinsically linked to the early days of organic chemistry and the quest for synthetic colorants. Initially observed as a vibrant purple substance, its chemical identity and synthesis were unraveled through the contributions of several pioneering chemists.
A pivotal moment in this history was the isolation of uric acid from kidney stones in 1776 by the Swedish chemist Carl Wilhelm Scheele.[1][2] This discovery laid the groundwork for future investigations into its derivatives. In 1818, the English physician and chemist William Prout discovered purpuric acid, the core structure of murexide.[3]
The 1830s saw the eminent German chemists Justus von Liebig and Friedrich Wöhler investigating a purple product obtained from snake excrement, which they named murexide.[4] However, the scarcity of this starting material hindered its practical application as a dye. It wasn't until the 1850s that French chemists successfully produced murexide from the more abundant South American guano, leading to its widespread use as a textile dye in Europe.[4]
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"1776" -> "1818" [label="Discovery of Precursor"]; "1818" -> "1830s" [label="Further Investigation"]; "1830s" -> "1850s" [label="Commercialization"]; } dot Caption: A timeline highlighting the key milestones in the history of murexide synthesis.
The Chemistry of Murexide Synthesis
Murexide, chemically known as ammonium purpurate, is the ammonium salt of purpuric acid. Its synthesis revolves around the oxidative degradation of uric acid and the subsequent condensation of the resulting intermediates. The most common and historically significant method is the "murexide test," which involves the careful oxidation of uric acid with nitric acid, followed by the addition of ammonia.
The overall reaction proceeds through the formation of key intermediates, primarily alloxan and uramil (5-aminobarbituric acid). These compounds then condense to form purpuric acid. The final step is the neutralization with ammonia to yield the vibrant purple murexide.
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"Uric_Acid" [label="Uric Acid", shape=rectangle, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Oxidation" [label="Oxidation\n(e.g., Nitric Acid)", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; "Alloxan" [label="Alloxan", shape=rectangle, fillcolor="#34A853", fontcolor="#FFFFFF"]; "Uramil" [label="Uramil", shape=rectangle, fillcolor="#34A853", fontcolor="#FFFFFF"]; "Condensation" [label="Condensation", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; "Purpuric_Acid" [label="Purpuric Acid", shape=rectangle, fillcolor="#EA4335", fontcolor="#FFFFFF"]; "Ammonia" [label="Ammonia", shape=rectangle, fillcolor="#4285F4", fontcolor="#FFFFFF"]; "Murexide" [label="Murexide\n(Ammonium Purpurate)", shape=rectangle, fillcolor="#EA4335", fontcolor="#FFFFFF"];
"Uric_Acid" -> "Oxidation"; "Oxidation" -> "Alloxan"; "Oxidation" -> "Uramil"; "Alloxan" -> "Condensation"; "Uramil" -> "Condensation"; "Condensation" -> "Purpuric_Acid"; "Purpuric_Acid" -> "Murexide"; "Ammonia" -> "Murexide"; } dot Caption: The general reaction pathway for the synthesis of murexide from uric acid.
Experimental Protocols
This section provides detailed methodologies for the synthesis of murexide and its key precursors.
Synthesis of Alloxantin Dihydrate from Uric Acid
Alloxantin is a key intermediate that can be readily converted to murexide. This protocol is based on the procedure from Organic Syntheses.
Experimental Procedure:
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In a 500-mL three-necked flask equipped with a stirrer, combine 15 g (0.09 mole) of finely powdered uric acid, 30 g (25.2 mL) of concentrated hydrochloric acid, and 40 mL of water.
-
Warm the mixture to 30°C and begin stirring.
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Slowly add 4 g (0.014 mole) of finely powdered potassium chlorate in small portions over a period of at least 45 minutes, maintaining the temperature near 30°C.
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After the addition is complete, filter the solution to remove any undissolved uric acid.
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Dilute the clear filtrate with 30 mL of water.
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Saturate the solution with a rapid stream of hydrogen sulfide for 10-15 minutes. A precipitate of sulfur and alloxantin will form.
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Cool the mixture in an ice bath for 2-3 hours to ensure complete precipitation.
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Collect the solid by filtration on a Büchner funnel and wash with three 30-mL portions of cold water.
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To separate the alloxantin from sulfur, boil the wet solid with 250 mL of water for 15 minutes and filter the hot solution. A second extraction of the sulfur is recommended.
-
Allow the filtrate to cool, whereupon alloxantin dihydrate will crystallize as glistening plates.
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Collect the crystals on a Büchner funnel, press as dry as possible, wash with about 30 mL of ether, and dry in a vacuum desiccator.
-
The expected yield is 8–10 g (55–69%).
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"Start" -> "Mix_Reactants"; "Mix_Reactants" -> "Heat_30C"; "Heat_30C" -> "Add_KClO3"; "Add_KClO3" -> "Filter_1"; "Filter_1" -> "Dilute"; "Dilute" -> "Add_H2S"; "Add_H2S" -> "Cool_Ice_Bath"; "Cool_Ice_Bath" -> "Filter_2"; "Filter_2" -> "Wash_Water"; "Wash_Water" -> "Boil_Water"; "Boil_Water" -> "Filter_Hot"; "Filter_Hot" -> "Crystallize"; "Crystallize" -> "Filter_3"; "Filter_3" -> "Wash_Ether"; "Wash_Ether" -> "Dry"; "Dry" -> "End"; } dot Caption: The experimental workflow for the synthesis of alloxantin dihydrate from uric acid.
Synthesis of Uramil from Nitrobarbituric Acid
Uramil is another crucial intermediate for murexide synthesis. This procedure is adapted from Organic Syntheses.
Experimental Procedure:
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In a 5-L flask, place 100 g (0.44 mole) of nitrobarbituric acid and 600 cc of concentrated hydrochloric acid.
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Heat the mixture on a boiling water bath.
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To the hot mixture, add 250 g (2.1 gram-atoms) of mossy tin and 400 cc of hydrochloric acid over a period of about thirty minutes.
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Continue heating until the yellow color of the liquid disappears.
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Add approximately 3 L more of concentrated hydrochloric acid and heat until all the white solid dissolves.
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Add Norite (activated carbon) and filter the hot mixture through a sintered-glass funnel.
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Allow the filtrate to stand in an icebox overnight to precipitate the uramil.
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Collect the precipitate on a filter and wash thoroughly with dilute hydrochloric acid and finally with water.
-
Concentrate the filtrate under reduced pressure to about 1 L and cool overnight to obtain a second crop of uramil.
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Dry the combined product in a desiccator over concentrated sulfuric acid, and then over 40% sodium hydroxide to remove residual hydrochloric acid.
-
The yield of uramil is 40–46 g (63–73%).
Synthesis of Murexide
Several methods have been reported for the synthesis of murexide. The choice of method may depend on the available starting materials and desired purity.
This is a classical and straightforward method.
Experimental Procedure:
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Heat alloxantin in a stream of ammonia gas at 100°C. The alloxantin will be converted to murexide, a purple solid.
-
Alternatively, dissolve alloxantin in a large excess of boiling absolute alcohol.
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Pass dry ammonia gas through the solution for about three hours.
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The precipitated murexide is collected by filtration, washed with absolute alcohol, and dried.
This method utilizes the oxidation of uramil.
Experimental Procedure:
-
Boil uramil with mercury(II) oxide in water. The uramil is oxidized and condenses to form murexide.
-
The reaction mixture is typically heated to reflux.
-
The resulting murexide can be isolated by filtration and purified by crystallization.
Note: This method involves the use of a toxic mercury compound and should be handled with appropriate safety precautions.
This method provides a high yield of murexide.
Experimental Procedure:
-
Digest alloxan with alcoholic ammonia at approximately 78°C.
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The murexide forms as a purple solid that is easily soluble in water.
-
The product can be isolated by filtration and purified as needed.
Quantitative Data
This section summarizes the available quantitative data for murexide and its synthesis.
Table 1: Comparison of Murexide Synthesis Methods
| Starting Material(s) | Reagents | Conditions | Yield (%) | Purity | Reference(s) |
| Alloxantin | Ammonia gas | 100°C | Not specified | - | |
| Alloxantin | Dry ammonia, absolute alcohol | Boiling | Not specified | High | |
| Uramil | Mercury(II) oxide | Reflux | 60-75 | Moderate | |
| Alloxan | Alcoholic ammonia | ~78°C | 75-90 | Very High |
Table 2: Physicochemical Properties of Murexide
| Property | Value | Reference(s) |
| Chemical Formula | C₈H₈N₆O₆ | |
| Molar Mass | 284.19 g/mol | |
| Appearance | Reddish-purple powder | |
| Melting Point | >300 °C | - |
| UV-Vis λmax (water) | 520 - 525 nm | |
| Solubility in Water | Slightly soluble | |
| Solubility in Ethanol | Insoluble | |
| Solubility in Ether | Insoluble | |
| Solubility in Alkaline Solutions | Soluble |
Spectroscopic Data:
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NMR Spectroscopy: No detailed ¹H or ¹³C NMR data for murexide were found in the conducted searches. The complexity of the molecule and its limited solubility in common NMR solvents may present challenges for obtaining high-resolution spectra.
Conclusion
The synthesis of murexide represents a significant chapter in the history of chemistry, marking a transition from natural to synthetic dyes. The elucidation of its structure and the development of various synthetic routes from readily available starting materials like uric acid were major achievements of 19th-century organic chemistry. While murexide's use as a textile dye has been largely superseded, its chemistry and the methods developed for its synthesis continue to be of interest to researchers and educators. This guide provides a detailed technical overview of the historical context, reaction pathways, and experimental protocols for the synthesis of this historically important molecule. Further research to fully characterize murexide using modern spectroscopic techniques such as detailed FTIR and NMR analysis would provide a more complete understanding of its structure and properties.
